Cas no 1481985-69-6 (2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol)

• Product Name: 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol
• CAS No: 1481985-69-6
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6325929
• PubChem ID: 65605130
• Update Time: 2025-05-20

2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol
• EN300-1636361
• 1481985-69-6
• AKOS014943769

• Inchi： 1S/C6H11N3O/c1-2-9-6(3-4-10)7-5-8-9/h5,10H,2-4H2,1H3
• InChI Key： GTRRPDDPRWAMDV-UHFFFAOYSA-N
• SMILES： OCCC1=NC=NN1CC

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol

Introduction to 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol (CAS No. 1481985-69-6)

2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol, with the CAS number 1481985-69-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The unique structure of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol makes it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol consists of an ethyl-substituted 1,2,4-triazole ring attached to an ethanol group. This combination provides a versatile platform for modifying the compound's properties through various synthetic routes. The triazole ring is particularly noteworthy due to its high stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets.

Recent studies have explored the biological activities of 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol. One notable area of research is its antifungal properties. A study published in the Journal of Medicinal Chemistry reported that 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol exhibits potent activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disrupting fungal cell membranes and inhibiting key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethan-1-ol has shown promise as an antibacterial agent. Research conducted at the University of California demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The study highlighted the compound's ability to interfere with bacterial cell wall synthesis and DNA replication processes.

The potential antiviral activity of 2-(1-ethyl-1H-1,2,4-triazol-5-y)ethan-l-oI has also been investigated. A recent publication in Antiviral Research reported that this compound exhibits significant inhibitory effects against several RNA viruses, including influenza and coronaviruses. The mechanism involves blocking viral entry into host cells and interfering with viral replication processes.

Beyond its direct biological activities, 2-(l-e thy I -l H -l , 2 , 4 -tr i azo I -5-y l ) e than-l-oI has been explored as a lead compound for drug development. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. For example, modifications to the ethyl group or the triazole ring can enhance solubility, bioavailability, and target specificity.

The safety profile of 2-(l-e thy I -l H -l , 2 , 4 -tr i azo I -5-y l ) e than-l-oI is another important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound has low toxicity and good safety margins in animal models. These findings support further clinical evaluation to assess its efficacy and safety in human subjects.

In conclusion, 2-(l-e thy I -l H -l , 2 , 4 -tr i azo I -5-y l ) e than-l-oI (CAS No. 1481985 -69 -6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structure and diverse biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.